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Compound of Interest

Compound Name: Neuraminidase-IN-19

Cat. No.: B12376211

Mechanism of Action of Neuraminidase
Inhibitors

Neuraminidase inhibitors target the neuraminidase enzyme of the influenza virus, which is
crucial for the release of newly formed viral particles from infected host cells. By blocking this
enzyme, these drugs prevent the spread of the virus within the respiratory tract.[1][2] The
enzyme cleaves sialic acid residues on the host cell surface to which the viral hemagglutinin
protein is bound, allowing the progeny virions to be released.[3][4] Neuraminidase inhibitors
mimic the natural substrate of the enzyme, competitively binding to the active site and
preventing this cleavage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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